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An Inter-laboratory Comparison for the Standardization of Mohr's Salt

This guide provides a comprehensive overview of an inter-laboratory study on the
standardization of Mohr's salt (Ammonium iron(ll) sulfate hexahydrate), a primary standard in
volumetric analysis. The objective of this comparison is to assess the accuracy and
reproducibility of results across different laboratories, thereby ensuring the reliability of
analytical data. This document is intended for researchers, scientists, and professionals in drug
development who rely on precise analytical measurements.

Introduction to Mohr's Salt Standardization

Mohr's salt, with the chemical formula (NH4)2Fe(SOa4)2:6H20, is a stable double salt of ferrous
sulfate and ammonium sulfate.[1] It is widely used as a primary standard in redox titrations
because of its high purity and stability against air oxidation. The standardization of a solution of
an oxidizing agent, such as potassium permanganate (KMnQOa4) or potassium dichromate
(K2Cr207), is a common analytical procedure where Mohr's salt is used as the titrand.[1][2]

The underlying principle of this standardization is a redox reaction.[2][3] In an acidic medium,
the ferrous ions (Fe2*) from Mohr's salt are oxidized to ferric ions (Fe3*) by the oxidizing agent.
The endpoint of the titration is indicated by a distinct color change.[4][5]

Inter-laboratory Comparison Study
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An inter-laboratory comparison (ILC) or proficiency test (PT) is a crucial component of quality
assurance in analytical laboratories.[6][7][8] It involves multiple laboratories analyzing the same
sample to evaluate and compare their performance.[6][9] Participation in such studies helps
laboratories to identify potential systematic errors, improve their analytical methods, and
demonstrate the reliability of their results to regulatory bodies.[6] The statistical evaluation of
the results, often using z-scores, provides a quantitative measure of each laboratory's
performance.[9][10]

Study Design

In this study, a batch of high-purity Mohr's salt was distributed to five independent laboratories
(Lab A, Lab B, Lab C, Lab D, and Lab E). Each laboratory was tasked with preparing a
standard solution of Mohr's salt and using it to standardize a solution of potassium
permanganate of unknown concentration, following a standardized protocol.

Experimental Protocol: Standardization of
Potassium Permanganate with Mohr's Salt

The following protocol was provided to all participating laboratories to ensure consistency in the
experimental procedure.

Materials and Reagents
e Mohr's salt ((NHa)2Fe(S0a4)2:6H20) - Analytical grade

Potassium permanganate (KMnQOa)

Concentrated Sulfuric Acid (H2SOa)

Distilled or deionized water

Weighing bottle, Beakers, Conical flasks, Burette, Pipette, Volumetric flasks

Analytical balance

Preparation of Standard Mohr's Salt Solution (approx.
0.05 M)
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Accurately weigh approximately 4.9 g of Mohr's salt into a clean, dry weighing bottle.[2][5]

Transfer the weighed salt into a 250 mL volumetric flask using a funnel.

Add approximately 5 mL of dilute sulfuric acid to prevent hydrolysis of the ferrous salt.

Add distilled water to dissolve the salt and then make up the volume to the 250 mL mark.

Stopper the flask and shake thoroughly to ensure a homogenous solution.

Titration Procedure

» Rinse and fill a burette with the potassium permanganate solution of unknown concentration.
o Pipette 20 mL of the standard Mohr's salt solution into a clean conical flask.

o Add approximately 20 mL of dilute sulfuric acid to the conical flask to provide an acidic
medium for the reaction.[2][3]

« Titrate the Mohr's salt solution with the potassium permanganate solution from the burette
with constant swirling.

e The endpoint is reached when a permanent pale pink color persists in the solution.[4][5]

o Repeat the titration at least three times to obtain concordant readings.

Calculation

The molarity of the potassium permanganate solution can be calculated using the following
equation derived from the stoichiometry of the reaction:

5Fe2* + MnOa~ + 8H* - 5Fe3* + Mn2+ + 4H20[4]
MiVi/ ni=Mz2Vz2/n2
Where:

e M1 = Molarity of KMnOa solution
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e V1 =Volume of KMnOa solution used (from burette)

e n1 = number of moles of KMnOa in the balanced equation (1)
e M2 = Molarity of Mohr's salt solution

e V2 =Volume of Mohr's salt solution taken (20 mL)

e n2 = number of moles of Fe?* in the balanced equation (5)

Data Presentation and Analysis

The following table summarizes the results reported by the five participating laboratories for the
standardization of the same batch of potassium permanganate solution.

Volume of Volume of Volume of
Average Calculate

Molarity KMnOa KMnOa4 KMnOa4 .
Laborator Volume of d Molarity

of Mohr's  Used Used Used
y KMnOa4 of KMnOa4

Salt (M) (mL) - (mL) - (mL) -

. i . (mL) (M)
Trial 1 Trial 2 Trial 3
Lab A 0.0501 19.85 19.90 19.88 19.88 0.02016
Lab B 0.0499 20.10 20.05 20.08 20.08 0.01988
Lab C 0.0502 19.80 19.82 19.81 19.81 0.02027
Lab D 0.0500 20.00 19.95 19.98 19.98 0.02002
Lab E 0.0498 20.25 20.20 20.22 20.22 0.01970
Visualizations

Experimental Workflow
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Caption: Workflow for the standardization of KMnOa with Mohr's salt.
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Caption: Redox reaction between Ferrous ion and Permanganate ion.

Inter-laboratory Comparison Process
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Caption: Process flow of the inter-laboratory comparison study.

Discussion of Results

The results from the five laboratories show a relatively small variation in the calculated molarity
of the potassium permanganate solution, with values ranging from 0.01970 M to 0.02027 M.
The precision within each laboratory, as indicated by the triplicate titration readings, was high.
The slight variations between laboratories could be attributed to several factors, including:

o Minor differences in weighing and volumetric measurements.

 Variations in endpoint determination.
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o Purity of reagents and calibration of glassware.

Overall, the inter-laboratory comparison demonstrates a good level of agreement between the
participating laboratories, indicating that the standardized method is robust and reproducible.
Further statistical analysis, such as the calculation of z-scores, would provide a more
guantitative assessment of each laboratory's performance against the consensus value.

Conclusion

This inter-laboratory comparison guide for the standardization of Mohr's salt highlights the
importance of such studies in maintaining the quality and consistency of analytical results. The
provided experimental protocol is a reliable method for the standardization of oxidizing agents.
The presented data and visualizations offer a clear framework for conducting and evaluating
similar proficiency tests. Regular participation in such comparisons is highly recommended for
all analytical laboratories to ensure the continued accuracy and validity of their measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Inter-laboratory comparison of Mohr's salt
standardization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12564175#inter-laboratory-comparison-of-mohr-s-
salt-standardization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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